99-51-4

1,2-Dimethyl-4-nitrobenzene

In Stock

• CAS RN:
• 99-51-4

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3

• InChIKey:
• HFZKOYWDLDYELC-UHFFFAOYSA-N

• 1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992)

1,3-Diazaspiro[4.4]nonane-2,4-dione

In Stock

• CAS RN:
• 699-51-4

• Formula:
• C7H10N2O2

• InChI:
• InChI=1S/C7H10N2O2/c10-5-7(3-1-2-4-7)9-6(11)8-5/h1-4H2,(H2,8,9,10,11)

• InChIKey:
• JTTFXYHJDZZDQK-UHFFFAOYSA-N

• 1,3-Diazaspiro[4.4]nonane-2,4-dione is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.

Chelidamic acid

In Stock

• CAS RN:
• 499-51-4

• Formula:
• C7H5NO5

• InChI:
• InChI=1S/C7H5NO5/c9-3-1-4(6(10)11)8-5(2-3)7(12)13/h1-2H,(H,8,9)(H,10,11)(H,12,13)

• InChIKey:
• XTLJJHGQACAZMS-UHFFFAOYSA-N

• Chelidamic acid, also known as Chelidamic acid, is a useful research compound. Its molecular formula is C7H5NO5 and its molecular weight is 183.12 g/mol. The purity is usually 95%.

7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine

In Stock

• CAS RN:
• 50399-51-4

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h5-7,11H,2-4,12H2,1H3

• InChIKey:
• XVZQKVKVDOXQJG-UHFFFAOYSA-N

• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.

Methyl 4-amino-5-bromothiophene-2-carboxylate

In Stock

• CAS RN:
• 89499-51-4

• Formula:
• C6H6BrNO2S

• InChI:
• InChI=1S/C6H6BrNO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,8H2,1H3

• InChIKey:
• SLMFLUFQWGQAPZ-UHFFFAOYSA-N

• Methyl 4-amino-5-bromothiophene-2-carboxylate is a useful research compound. Its molecular formula is C6H6BrNO2S and its molecular weight is 236.09. The purity is usually 95%.

[1-(Bromomethyl)propyl]benzene

In Stock

• CAS RN:
• 34599-51-4

• Formula:
• C10H13B

• InChI:
• InChI=1S/C10H13Br/c1-2-9(8-11)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3

• InChIKey:
• DEESSKCTGAJPNA-UHFFFAOYSA-N

• [1-(Bromomethyl)propyl]benzene is a useful research compound. Its molecular formula is C10H13Br and its molecular weight is 213.11 g/mol. The purity is usually 95%.

(R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 877399-51-4

• Formula:
• C26H30Cl2FN5O3

• InChI:
• InChI=1S/C26H30Cl2FN5O3/c1-15(22-19(27)5-6-20(29)23(22)28)36-21-11-16(12-31-24(21)30)17-13-32-34(14-17)18-7-9-33(10-8-18)25(35)37-26(2,3)4/h5-6,11-15,18H,7-10H2,1-4H3,(H2,30,31)/t15-/m1/s1

• InChIKey:
• QDGJKKNXEBCNJI-OAHLLOKOSA-N

• (R)-tert-Butyl 4-(4-(6-amino-5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-3-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C26H30Cl2FN5O3 and its molecular weight is 550.4. The purity is usually 95%.

1-(5-Chloropyridin-2-yl)ethan-1-amine

In Stock

• CAS RN:
• 937399-51-4

• Formula:
• C7H9ClN2

• InChI:
• InChI=1S/C7H9ClN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3

• InChIKey:
• HMFCMANDGJSIMX-UHFFFAOYSA-N

• 1-(5-Chloropyridin-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.

2-[5-[(4-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide

In Stock

• CAS RN:
• 958599-51-4

• Formula:
• C27H23FN4O3S

• InChI:
• InChI=1S/C27H23FN4O3S/c1-35-23-9-5-2-6-18(23)15-29-24(33)14-22-26(34)32-25(30-22)20-7-3-4-8-21(20)31-27(32)36-16-17-10-12-19(28)13-11-17/h2-13,22H,14-16H2,1H3,(H,29,33)

• InChIKey:
• LPRVPHSJXWQINR-UHFFFAOYSA-N

• 2-[5-[(4-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C27H23FN4O3S and its molecular weight is 502.56. The purity is usually 95%.

Oxireno[h]quinoline

• CAS RN:
• 110799-51-4

• Formula:
• C9H5NO

• InChI:
• InChI=1S/C9H5NO/c1-2-6-3-4-7-9(11-7)8(6)10-5-1/h1-5H

• InChIKey:
• QIKOQVVWQLHLDC-UHFFFAOYSA-N

• Oxireno[h]quinoline, also known as Oxireno[h]quinoline, is a useful research compound. Its molecular formula is C9H5NO and its molecular weight is 143.145. The purity is usually 95%.

tert-butyl N-[2-(2-sulfanylethoxy)ethyl]carbamate

In Stock

• CAS RN:
• 1933499-51-4

• Formula:
• C9H19NO3S

• Tert-butyl N-[2-(2-sulfanylethoxy)ethyl]carbamate is a useful research compound. Its molecular formula is C9H19NO3S and its molecular weight is 221.3. The purity is usually 95%.

Ethyl 7-chloro-6-fluoro-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 1352899-51-4

• Formula:
• C11H9ClFNO2

• InChI:
• InChI=1S/C11H9ClFNO2/c1-2-16-11(15)8-5-6-3-4-7(13)9(12)10(6)14-8/h3-5,14H,2H2,1H3

• InChIKey:
• ZMRFHDTYYKUQIQ-UHFFFAOYSA-N

• Ethyl 7-chloro-6-fluoro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H9ClFNO2 and its molecular weight is 241.64 g/mol. The purity is usually 95%.

1-{[(4-Methoxyphenyl)sulfanyl]methyl}cyclopentan-1-ol

• CAS RN:
• 1491299-51-4

• Formula:
• C13H18O2S

• InChI:
• InChI=1S/C13H18O2S/c1-15-11-4-6-12(7-5-11)16-10-13(14)8-2-3-9-13/h4-7,14H,2-3,8-10H2,1H3

• InChIKey:
• JNSGTASFRIRODE-UHFFFAOYSA-N

• 1-{[(4-Methoxyphenyl)sulfanyl]methyl}cyclopentan-1-ol is a useful research compound. Its molecular formula is C13H18O2S and its molecular weight is 238.35 g/mol. The purity is usually 95%.

3-chloro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019099-51-4

• Formula:
• C16H14ClN5O2

• InChI:
• InChI=1S/C16H14ClN5O2/c1-9-7-14(23)20-16(18-9)22-13(6-10(2)21-22)19-15(24)11-4-3-5-12(17)8-11/h3-8H,1-2H3,(H,19,24)(H,18,20,23)

• InChIKey:
• BHSHIVBOWYFBFL-UHFFFAOYSA-N

• 3-chloro-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H14ClN5O2 and its molecular weight is 343.77. The purity is usually 95%.

2-(2-(2,4-Dimethylphenyl)acetamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

In Stock

• CAS RN:
• 1323399-51-4

• Formula:
• C19H24ClN3O2S

• InChI:
• InChI=1S/C19H23N3O2S.ClH/c1-11-4-5-13(12(2)8-11)9-16(23)21-19-17(18(20)24)14-6-7-22(3)10-15(14)25-19;/h4-5,8H,6-7,9-10H2,1-3H3,(H2,20,24)(H,21,23);1H

• InChIKey:
• ZHEALKUTENRNTL-UHFFFAOYSA-N

• 2-(2-(2,4-Dimethylphenyl)acetamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O2S and its molecular weight is 393.93. The purity is usually 95%.

Methyl 4-((2-methoxy-2-(3-methoxyphenyl)ethyl)carbamoyl)benzoate

In Stock

• CAS RN:
• 1797899-51-4

• Formula:
• C19H21NO5

• InChI:
• InChI=1S/C19H21NO5/c1-23-16-6-4-5-15(11-16)17(24-2)12-20-18(21)13-7-9-14(10-8-13)19(22)25-3/h4-11,17H,12H2,1-3H3,(H,20,21)

• InChIKey:
• PDUMHKSGZGDBKF-UHFFFAOYSA-N

• Methyl 4-((2-methoxy-2-(3-methoxyphenyl)ethyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.379. The purity is usually 95%.

Tert-butyl 8-amino-2-azabicyclo[3.3.1]nonane-2-carboxylate

Usually In Stock

• CAS RN:
• 2138199-51-4

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)11(15)8-9/h9-11H,4-8,14H2,1-3H3

• InChIKey:
• BYJPOAKKHGBLSP-UHFFFAOYSA-N

• Tert-butyl 8-amino-2-azabicyclo[3.3.1]nonane-2-carboxylate is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.347. The purity is usually 95%.

(8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 2230799-51-4

• Formula:
• C11H22ClNO

• InChI:
• InChI=1S/C11H21NO.ClH/c1-9-2-5-11(6-3-9)7-4-10(8-12)13-11;/h9-10H,2-8,12H2,1H3;1H

• InChIKey:
• KTPHKPGFUKRXHR-UHFFFAOYSA-N

• (8-Methyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H22ClNO and its molecular weight is 219.75. The purity is usually 95%.